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Compound of Interest

Compound Name: 2,6-Dichloro-3-nitrobenzoic acid

Cat. No.: B1267645 Get Quote

An In-depth Technical Guide to 2,6-Dichloro-3-
nitrobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of 2,6-dichloro-3-nitrobenzoic acid. It includes detailed experimental

protocols for its synthesis and characterization, and explores its applications as a key

intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

Physical and Chemical Properties
2,6-Dichloro-3-nitrobenzoic acid is a polysubstituted aromatic carboxylic acid. Its chemical

structure consists of a benzene ring functionalized with two chlorine atoms, a nitro group, and a

carboxylic acid moiety. This combination of functional groups dictates its physical properties

and chemical reactivity. The compound typically appears as a white to light yellow crystalline

powder.

Quantitative Data Summary
The key physical and chemical properties of 2,6-dichloro-3-nitrobenzoic acid are

summarized in the table below for quick reference.
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Property Value Source(s)

IUPAC Name
2,6-dichloro-3-nitrobenzoic

acid

CAS Number 55775-97-8

Molecular Formula C₇H₃Cl₂NO₄

Molecular Weight 236.01 g/mol

Appearance
White to light yellow crystalline

powder

Melting Point 152-158 °C

Solubility Sparingly soluble in water

pKa Estimated < 3.46

Note on pKa: An experimental pKa value for 2,6-dichloro-3-nitrobenzoic acid is not readily

available in the literature. However, the pKa of 3-nitrobenzoic acid is 3.46. The presence of two

strongly electron-withdrawing chlorine atoms at the ortho-positions (2 and 6) relative to the

carboxylic acid is expected to significantly increase the acidity of the carboxylic proton through

inductive effects and stabilization of the conjugate base. Therefore, the pKa of 2,6-dichloro-3-
nitrobenzoic acid is estimated to be considerably lower (i.e., more acidic) than 3.46.

Synthesis and Reactivity
2,6-Dichloro-3-nitrobenzoic acid is a valuable synthetic intermediate. Its synthesis can be

approached through several routes, typically involving the nitration of a dichlorinated precursor

or the oxidation of a suitable toluene derivative.

A plausible synthetic route is the nitration of 2,6-dichlorobenzoic acid. The carboxylic acid

group is a meta-directing deactivator, while the chlorine atoms are ortho, para-directing

deactivators. The substitution pattern suggests the directing effects of the chlorine atoms are

significant in placing the nitro group at the 3-position.
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dichloro-3-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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